![molecular formula C13H15NO5 B4839716 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid](/img/structure/B4839716.png)
4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid
Overview
Description
4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid, also known as Boc-L-Asp(OBzl)-OH, is a synthetic amino acid commonly used in scientific research. It is a derivative of aspartic acid and is widely used as a building block for peptide synthesis.
Mechanism of Action
4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH does not have a specific mechanism of action as it is used as a building block for peptide synthesis. However, peptides synthesized using 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH have a wide range of mechanisms of action depending on the specific peptide sequence.
Biochemical and Physiological Effects:
4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH does not have any direct biochemical or physiological effects as it is not a drug. However, peptides synthesized using 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH can have a wide range of biochemical and physiological effects depending on the specific peptide sequence.
Advantages and Limitations for Lab Experiments
4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH is a commonly used building block for peptide synthesis due to its high purity and availability. However, it is important to note that peptides synthesized using 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH can be difficult to purify due to the presence of the benzyl group. Additionally, 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH is not suitable for the synthesis of peptides that require a free carboxylic acid group.
Future Directions
There are several future directions for the use of 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH in scientific research. One potential direction is the development of new peptide-based drugs using 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH as a building block. Another potential direction is the study of protein-protein interactions using peptides synthesized using 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH. Additionally, the use of 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH in the synthesis of peptides for use in immunology and vaccine development is an area of potential future research.
Scientific Research Applications
4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH is widely used in scientific research as a building block for peptide synthesis. It is commonly used in the development of peptide-based drugs and in the study of protein-protein interactions. 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]butanoic acid(OBzl)-OH is also used in the synthesis of peptides that can be used as vaccines or in the study of immunology.
properties
IUPAC Name |
4-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c15-12(16)6-3-7-14-13(17)11-8-18-9-4-1-2-5-10(9)19-11/h1-2,4-5,11H,3,6-8H2,(H,14,17)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVKIJRGICUVJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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